N1-(4-methoxybenzyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C19H20N6O4/c1-11-9-16(26)23-19(21-11)25-15(8-12(2)24-25)22-18(28)17(27)20-10-13-4-6-14(29-3)7-5-13/h4-9H,10H2,1-3H3,(H,20,27)(H,22,28)(H,21,23,26)
• InChI Key: ZGZBFBBKJDMMFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C19H20N6O4
• Molecular Weight: 396.4 g/mol
• CAS No.: 1013890-52-2

Description

N1-(4-methoxybenzyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C19H20N6O4 and its molecular weight is 396.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on similar pyrazole derivatives has led to the synthesis and characterization of various compounds, revealing insights into their structural properties and potential biological activities. For instance, Titi et al. (2020) conducted a study on the synthesis, characterization, and bioactivities of pyrazole derivatives, identifying antitumor, antifungal, and antibacterial pharmacophore sites through X-Ray crystal study and theoretical physical and chemical properties calculations. This research underscores the importance of structural analysis in understanding the biological activity of such compounds (Titi et al., 2020).

Biological Activity and Potential Applications

Several studies have focused on the biological activities and potential therapeutic applications of compounds structurally related to N1-(4-methoxybenzyl)-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide. For example:

• Pişkin et al. (2020) explored new zinc phthalocyanine derivatives for their use in photodynamic therapy, showcasing their good fluorescence properties, high singlet oxygen quantum yield, and potential as Type II photosensitizers for cancer treatment (Pişkin et al., 2020).
• Genç et al. (2013) synthesized a compound by reaction of related precursors, testing its in vitro H1-antihistaminic activity and demonstrating a promising bronchorelaxant effect via H1 receptor antagonism (Genç et al., 2013).

Advanced Functionalization and Applications

Further research has delved into the functionalization of pyrazole and pyrimidine frameworks to enhance their biological efficacy and specificity. Squarcialupi et al. (2016) refined the structure of pyrazolo[4,3-d]pyrimidine derivatives to obtain highly potent and selective antagonists for the human A3 adenosine receptor, demonstrating the potential of structural modifications in targeting specific receptors (Squarcialupi et al., 2016).